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Compound of Interest

Compound Name: Xylenediamine

Cat. No.: B1683424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on meta-xylenediamine (m-XDA), a
versatile diamine with significant applications in various industrial and research settings. This
document details its chemical and physical properties, extensive safety data, and handling
protocols to ensure its safe and effective use in the laboratory.

Core Properties of m-Xylenediamine

m-Xylenediamine, systematically named 1,3-bis(aminomethyl)benzene, is a colorless to light
yellow liquid with a distinct amine-like odor.[1][2][3][4] Its chemical structure, featuring two
primary amine groups attached to a benzene ring via methylene bridges, imparts unique
reactivity and functionality. This structure makes it a valuable building block in organic
synthesis and polymer chemistry.

Table 1: Chemical and Physical Properties of m-Xylenediamine
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Property Value Source(s)
CAS Number 1477-55-0 [5][61[71[8]
Molecular Formula CsH12N2 [2][5][8]
Molecular Weight 136.19 g/mol [311519]
Appearance Colorless to light yellow liquid [2][8]

Odor Amine-like [1][3]14]
Boiling Point 247 °C (477 °F) [2][8]
Melting Point 14 °C (58 °F) [8]

Flash Point 113 °C (235.4 °F) - closed cup [9]

Density 1.032 g/cm3 at 20 °C [8]

Solubility in Water

Miscible

[8]

Vapor Pressure

0.03 mmHg at 25 °C (77 °F)

[8]

Safety Data and Hazard Identification

m-Xylenediamine is classified as a hazardous substance and requires careful handling to
mitigate risks. It is corrosive and can cause severe skin burns and eye damage.[1][10]
Additionally, it is harmful if swallowed or inhaled and may cause an allergic skin reaction.[1][7]
[11]

Table 2: GHS Hazard Classification for m-Xylenediamine
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction
Hazardous to the Aquatic H412: Harmful to aquatic life
) Category 3 ] ]
Environment, Long-term with long lasting effects

GHS Pictograms:
lalt text
lalt text

Table 3: Quantitative Toxicity Data for m-Xylenediamine

Endpoint Species Route Value Source(s)
LD50 Rat Oral 660 mg/kg [7]

LD50 Rat Oral 930 mg/kg [8][11]
LD50 Rabbit Dermal 2 g/kg [71081[11]
LC50 Rat Inhalation 1.16 mg/L (4 h) [7]

LC50 Rat Inhalation 700 ppm (1 h) [8][11]

Experimental Protocols and Applications

While m-xylenediamine is predominantly used as a curing agent for epoxy resins in coatings,
adhesives, and sealants, its reactivity makes it a subject of interest in synthetic chemistry.[2][8]
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One notable application is in the Sommelet reaction to produce isophthalaldehyde. A detailed
experimental protocol for this type of reaction is as follows:

Synthesis of Isophthalaldehyde via the Sommelet Reaction (lllustrative Protocol)

e Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a
reflux condenser, and a dropping funnel is charged with hexamethylenetetramine and a
suitable solvent (e.g., chloroform).

» Addition of m-Xylenediamine: m-Xylenediamine, dissolved in the same solvent, is added
dropwise to the stirred suspension at a controlled temperature.

o Reflux: The reaction mixture is heated to reflux and maintained at this temperature for
several hours to ensure the completion of the intermediate salt formation.

» Hydrolysis: After cooling, the intermediate is hydrolyzed by the addition of water and further
refluxing. The isophthalaldehyde is then isolated from the reaction mixture.

 Purification: The crude product is purified by a suitable method, such as distillation or
recrystallization, to yield the final product.

Visualizing Logical Relationships and Workflows

To better understand the safe handling and emergency response procedures for m-
xylenediamine, the following diagrams illustrate the logical flow of actions in case of exposure.
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First Aid for m-Xylenediamine Exposure

Inhalation Exposure Skin Contact Eye Contact Ingestion

|Rinse Cautiously with Water for Several Minutes|

'

|Remcrve Contact Lenses, if Present and Easy to Do|

Continue Rinsing
Get Immediate Medical Attention

Vapors Inhaled Skin Contact Occurs Substance Swallowed

Remove to Fresh Air Immediately Remove Contaminated Clothing Do NOT Induce Vomiting

Call for Immediate Medical Attention Wash Skin with Plenty of Soap and Water for at least 15 minutes Rinse Mouth

Seek Immediate Medical Attention Call a Physician or Poison Control Center Immediately

Click to download full resolution via product page

Caption: First Aid Procedures for m-Xylenediamine Exposure
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Safe Handling and Storage Workflow

Handling Procedures

Begin Handling m-Xylenediamine

Ensure PPE is Worn Ensure PPE is Worn Ensure PPE is Worn Ensure PPE is Worn

Personal Protective Equipment (PPE)

Wear Protective Gloves il Wear Protective Clothing [l Wear Eye/Face Protection [Jll Use in a Well-Ventilated Area or with a Respirator

Avoid Contact with Skin, Eyes, and Clothing [ll Do Not Breathe Mist/Vapors/Spray [ll Do Not Eat, Drink, or Smoke When Using

Wash Hands Thoroughly After Handling

Storage

Keep in a Tightly Closed Comainer‘ ‘Swre in a Cool, Dry, Well-Ventilated Area‘ ‘ Store Locked Up ‘ ‘ Separate from Incompatible Materials (e.g., Acids)

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow for m-Xylenediamine

Handling and Storage Recommendations

Proper handling and storage are crucial to ensure safety when working with m-xylenediamine.
Always use this chemical in a well-ventilated area, preferably under a chemical fume hood.[7]
Personal protective equipment (PPE), including chemical-resistant gloves, protective clothing,
and eye/face protection, must be worn.[1][9]

Store m-xylenediamine in a cool, dry, and well-ventilated place away from incompatible
materials such as acids, acid chlorides, and acid anhydrides.[1][12] Keep containers tightly
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closed when not in use.[11]

Emergency Procedures

In the event of a spill, isolate the area and wear appropriate PPE. Absorb the spill with an inert
material and place it in a suitable, closed container for disposal.[7] For fires involving m-
xylenediamine, use dry chemical, CO2, or water spray.[13]

In case of exposure, follow the first aid measures outlined in the diagram above and seek
immediate medical attention.[7][12] It is imperative to show the safety data sheet to the
attending medical professional.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

2. solechem.eu [solechem.eu]

3. 1,3-Benzenedimethanamine | C8BH12N2 | CID 15133 - PubChem
[pubchem.ncbi.nim.nih.gov]

. M-XYLENE-a,a'-DIAMINE | Occupational Safety and Health Administration [osha.gov]
. Scbt.com [scbt.com]

. m-XYLENE a,a'-DIAMINE - ACGIH [acgih.org]

. fishersci.com [fishersci.com]

. m-Xylylenediamine - Wikipedia [en.wikipedia.org]

°
(] [e0] ~ (0] (62} H

. [ % 99% | Sigma-Aldrich [sigmaaldrich.com]
e 10. cpachem.com [cpachem.com]
e 11. tcichemicals.com [tcichemicals.com]

e 12. Meta-xylenediamine | Business & Products | Mitsubishi Gas Chemical Company, Inc.
[mgc.co.jp]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/D0127_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC141025000&countryCode=US&language=en
https://www.benchchem.com/product/b1683424?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/23047
https://www.fishersci.com/store/msds?partNumber=AC141025000&countryCode=US&language=en
https://www.mgc.co.jp/eng/products/ac/meta-xylenediamine.html
https://www.fishersci.com/store/msds?partNumber=AC141025000&countryCode=US&language=en
https://www.benchchem.com/product/b1683424?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/13-bisaminomethylbenzene-pid_Seven10043.html
https://www.solechem.eu/m-xylylenediamine/
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Benzenedimethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Benzenedimethanamine
https://www.osha.gov/chemicaldata/274
https://www.scbt.com/p/m-xylylenediamine-1477-55-0
https://www.acgih.org/m-xylene-aa-diamine/
https://www.fishersci.com/store/msds?partNumber=AC141025000&countryCode=US&language=en
https://en.wikipedia.org/wiki/M-Xylylenediamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/x1202
https://www.cpachem.com/msds?num=SB32540&dnl=sd_-_m-Xylylenediamine_%5BCAS_1477-55-0%5D_%28SB32540%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/D0127_EU_6N.pdf
https://www.mgc.co.jp/eng/products/ac/meta-xylenediamine.html
https://www.mgc.co.jp/eng/products/ac/meta-xylenediamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 13. M-XYLENE DIAMINE (AMINES, <OR> POLYAMINES, LIQUID, CORROSIVE, N.O.S.) |
CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to m-Xylenediamine:
Properties, Safety, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683424#cas-number-and-safety-data-for-m-
xylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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